Cas no 2059975-33-4 (3-ethyl-5,7-difluoro-1H-indole-2-carboxylic acid)

• Product Name: 3-ethyl-5,7-difluoro-1H-indole-2-carboxylic acid
• CAS No: 2059975-33-4
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• MDL: MFCD30498737
• CID: 5221952
• PubChem ID: 125454899
• Update Time: 2025-05-20

3-ethyl-5,7-difluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 125454899
• 1H-Indole-2-carboxylic acid, 3-ethyl-5,7-difluoro-
• 3-ethyl-5,7-difluoro-1H-indole-2-carboxylic acid

• MDL： MFCD30498737
• Inchi： 1S/C11H9F2NO2/c1-2-6-7-3-5(12)4-8(13)9(7)14-10(6)11(15)16/h3-4,14H,2H2,1H3,(H,15,16)
• InChI Key： ZOELBLAOLAZHCN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2F)C(CC)=C1C(O)=O

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 400.8±40.0 °C(Predicted)
• pka: 3.52±0.30(Predicted)

Additional information on 3-ethyl-5,7-difluoro-1H-indole-2-carboxylic acid

3-Ethyl-5,7-Difluoro-1H-Indole-2-Carboxylic Acid

The compound3-Ethyl-5,7-Difluoro-1H-Indole-2-Carboxylic Acid, identified by the CAS number2059975-33-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery.

The structure of3-Ethyl-5,7-Difluoro-1H-Indole-2-Carboxylic Acid consists of an indole ring system with substituents at positions 3, 5, and 7. The ethyl group at position 3 and the fluoro groups at positions 5 and 7 contribute to the molecule's unique chemical properties. The carboxylic acid group at position 2 plays a crucial role in its reactivity and potential biological interactions.

Recent studies have highlighted the importance ofindole derivatives in various therapeutic areas, including anti-cancer, anti-inflammatory, and anti-microbial activities. The presence of electron-withdrawing groups like fluorine atoms in3-Ethyl-5,7-Difluoro-1H-Indole-2-Carboxylic Acid enhances its ability to interact with biological targets, making it a promising candidate for drug development.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored efficient synthetic pathways to optimize the yield and purity of3-Ethyl-5,7-Difluoro-1H-Indole-2-Carboxylic Acid, ensuring its availability for further studies.

The biological evaluation ofCAS No 2059975-33_4 has revealed its potential as a modulator of key cellular pathways. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammation and cancer progression. These findings underscore its role as a lead compound in drug design.

In addition to its pharmacological applications,3-Ethyl_5_7_Difluoro_1H_Indole_2_Carboxylic_Acid has also been investigated for its environmental impact. Researchers have assessed its biodegradability and toxicity profiles to ensure its safe use in various industrial and medical settings.

The ongoing research on this compound continues to uncover new insights into its structure-function relationships and therapeutic potential. As advancements in synthetic chemistry and pharmacology progress,CAS No 2059975_33_4 remains a focal point for developing innovative treatments for various diseases.